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Compound of Interest

Compound Name: 2-Methoxyhexane

Cat. No.: B15478497 Get Quote

Essential Safety and Handling Guide for 2-
Methoxyhexane
This guide provides critical safety, handling, and disposal information for laboratory

professionals working with 2-Methoxyhexane. Adherence to these procedures is essential for

ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification
2-Methoxyhexane is classified as a flammable liquid.[1][2] Based on data for similar

compounds, it should be treated as potentially harmful if swallowed.[1][2] It is crucial to handle

this chemical with care, avoiding contact with skin, eyes, and inhalation of vapors.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is the primary defense against chemical

exposure. When handling 2-Methoxyhexane, the following PPE is mandatory:

Eye and Face Protection: Wear chemical safety goggles and/or a face shield to protect

against splashes.[1] Standard safety glasses do not provide adequate protection.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Inspect

gloves for any signs of degradation or perforation before use.
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Skin and Body Protection: A flame-retardant lab coat or chemical-resistant apron should be

worn over personal clothing.[3] In case of significant splash risk, chemical-resistant coveralls

are recommended. Always wear closed-toe shoes.[4]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of vapors.[5][6] If engineering controls are

insufficient, a NIOSH-approved respirator may be necessary.[7]

Chemical and Physical Properties
The following table summarizes key quantitative data for 2-Methoxyhexane.

Property Value

Molecular Formula C₇H₁₆O

Molecular Weight 116.20 g/mol

IUPAC Name 2-methoxyhexane

CAS Number 25246-71-3

InChIKey OVLZCXHCJCDIJB-UHFFFAOYSA-N

Canonical SMILES CCCCC(C)OC

(Data sourced from PubChem CID 12346042)[8]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and compliance.

Step-by-Step Handling Protocol
Preparation:

Ensure a chemical fume hood is operational and available.

Clear the work area of all ignition sources, such as open flames, hot surfaces, and spark-

producing equipment.[1][2][3]
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Verify that safety equipment, including an eyewash station and safety shower, is

accessible and functional.[7]

Don all required PPE as specified above.

Handling and Use:

Ground and bond containers and receiving equipment to prevent static discharge.[1][3]

Use only non-sparking tools when opening or handling containers.[1]

Keep the container tightly closed when not in use.[1][2][3]

Avoid breathing vapors or mists.[7][9]

Wash hands thoroughly after handling the chemical.[1][7]

Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

Eliminate all ignition sources.

Contain the spill using a liquid-absorbent material like Chemizorb® or diatomite.[1][6]

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the affected area thoroughly.

Do not allow the product to enter drains or waterways.[1][3]

First Aid Measures
If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a POISON

CENTER or physician.[1][6][7]

If on Skin: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water/shower.[1][2]
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If Inhaled: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[1][7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing and seek medical attention.[1][7]

Disposal Plan
All waste materials, including unused 2-Methoxyhexane and contaminated absorbents, must

be treated as hazardous waste.

Collect all chemical waste in a clearly labeled, sealed, and appropriate container.

Dispose of the waste through an approved hazardous waste disposal plant, following all

local, regional, and national regulations.[1][7]

Do not dispose of 2-Methoxyhexane down the drain or with general laboratory trash.

Workflow for Handling 2-Methoxyhexane
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1. Preparation
- Verify Fume Hood

- Remove Ignition Sources
- Check Safety Equipment

- Don PPE

2. Handling
- Ground Equipment

- Use Non-Sparking Tools
- Keep Container Closed
- Avoid Inhalation/Contact

Proceed

Store Securely
- Tightly Closed

- Well-Ventilated Area
- Away from Heat

After Use

Spill Occurs Exposure Occurs

3. Disposal
- Collect in Labeled Container
- Use Approved Waste Service

- Follow Regulations

Waste Generated

End of Process

Spill Response
- Evacuate & Ventilate

- Use Absorbent Material
- Collect for Disposal

Activate Protocol

First Aid
- Skin: Rinse with Water
- Eyes: Rinse with Water

- Ingestion: Call Poison Center
- Inhalation: Fresh Air

Immediate Action

Click to download full resolution via product page

Caption: Workflow for the safe handling, storage, and disposal of 2-Methoxyhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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